Cas no 1491545-65-3 (1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-)

• Product Name: 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-
• CAS No: 1491545-65-3
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5901667
• PubChem ID: 66201190
• Update Time: 2025-07-17

1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-
• 4-(Azetidin-3-yl)-N-butylpiperazine-1-carboxamide
• 1491545-65-3
• CS-0293513
• AKOS015544508
• EN300-712116

• Inchi： 1S/C12H24N4O/c1-2-3-4-14-12(17)16-7-5-15(6-8-16)11-9-13-10-11/h11,13H,2-10H2,1H3,(H,14,17)
• InChI Key： POKWQGDUWVTNTK-UHFFFAOYSA-N
• SMILES： N1(C(NCCCC)=O)CCN(C2CNC2)CC1

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 439.0±40.0 °C(Predicted)
• pka: 14.57±0.20(Predicted)

Additional information on 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-

Introduction to 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- (CAS No. 1491545-65-3)

1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-, identified by its CAS number 1491545-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine derivatives family, which is well-known for its broad spectrum of biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a piperazine ring and an azetidinyl substituent, contribute to its unique chemical and pharmacological properties.

The piperazinecarboxamide moiety in the molecular structure plays a crucial role in determining the compound's solubility, stability, and interaction with biological targets. Piperazine derivatives are widely recognized for their ability to modulate various biological pathways, making them valuable scaffolds for the development of therapeutic agents. In particular, compounds featuring a piperazine ring have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions.

The 4-(3-azetidinyl) substituent further enhances the pharmacological profile of 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-. Azetidine rings are smaller five-membered heterocycles that can introduce conformational constraints into the molecule, influencing its binding affinity and selectivity. This structural feature is particularly important in drug design, as it allows for fine-tuning of interactions with biological targets such as enzymes and receptors. The combination of these two functional groups makes this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that can modulate the immune system and treat chronic inflammatory diseases. The N-butyl group in 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- contributes to the compound's hydrophobicity, which can influence its distribution and efficacy in biological systems. Hydrophobicity is a critical factor in drug design, as it affects how a molecule interacts with cellular membranes and biological targets. By optimizing the hydrophobicity profile of a compound, researchers can enhance its bioavailability and therapeutic efficacy.

Current research in the field of immunomodulatory agents has highlighted the importance of targeting specific pathways involved in inflammation and immune response. 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- has shown potential in preclinical studies as a modulator of immune cell function. Its ability to interact with various receptors and enzymes suggests that it may have applications in treating conditions such as rheumatoid arthritis, psoriasis, and other autoimmune disorders. The compound's unique structural features make it an attractive candidate for further development into a novel therapeutic agent.

The synthesis of 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the azetidine ring, introduction of the piperazinecarboxamide moiety, and functionalization with the N-butyl group. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methods not only enhance the synthetic process but also allow for greater control over the stereochemistry and purity of the final product.

Once synthesized, 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, confirming the identity and purity of the compound. Additionally, computational studies such as molecular dynamics simulations are used to predict how the compound will interact with biological targets at the atomic level. This information is crucial for understanding its mechanism of action and optimizing its pharmacological properties.

The pharmacological evaluation of 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- involves both in vitro and in vivo studies to assess its activity against relevant biological targets. In vitro assays are performed to measure interactions with enzymes and receptors known to be involved in inflammatory pathways. These studies provide initial evidence of the compound's potential therapeutic effects. Subsequent in vivo studies are conducted using animal models to evaluate its efficacy and safety profile. These studies help determine whether the compound is suitable for further development into a clinical candidate.

One of the most promising applications of 1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- is in the treatment of neurological disorders characterized by inflammation and neurodegeneration. Emerging research suggests that modulating immune responses within the central nervous system can help alleviate symptoms associated with conditions such as multiple sclerosis (MS) and Alzheimer's disease (AD). The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing therapies that target neurological disorders directly.

The development of new drugs is often hindered by challenges such as poor bioavailability or off-target effects. However,1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl- has shown promise in overcoming these challenges through its unique structural features. By optimizing solubility and binding affinity using structure-based drug design techniques, researchers can enhance its therapeutic potential while minimizing side effects. This approach aligns with current trends in pharmaceutical development aimed at creating more targeted and effective treatments.

In conclusion,1-Piperazinecarboxamide, 4-(3-azetidinyl)-N-butyl-, identified by CAS No. 1491545-65-3, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas, particularly immunomodulation, inflammation,and neurological disorders.` Its unique structural features, combined with promising preclinical results, make it an exciting compound for further investigation.` As research continues,this molecule`holds great promise`for contributing`to new treatment strategies`that improve patient outcomes.`